Cas no 2807470-87-5 (1-Bromo-2-ethoxy-3,4-difluoro-5-(methylsulfonyl)benzene)

• Product Name: 1-Bromo-2-ethoxy-3,4-difluoro-5-(methylsulfonyl)benzene
• CAS No: 2807470-87-5
• MF: C₉H₉BrF₂O₃S
• MW: 315.131767988205
• CID: 6795868
• PubChem ID: 164895313
• Update Time: 2025-06-11

1-Bromo-2-ethoxy-3,4-difluoro-5-(methylsulfonyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2807470-87-5
• MFCD34763809
• 1-bromo-2-ethoxy-3,4-difluoro-5-(methylsulfonyl)benzene
• 1-Bromo-2-ethoxy-3,4-difluoro-5-(methylsulfonyl)benzene

• Inchi： 1S/C9H9BrF2O3S/c1-3-15-9-5(10)4-6(16(2,13)14)7(11)8(9)12/h4H,3H2,1-2H3
• InChI Key： VYTPKVPVVLHJLH-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1)S(C)(=O)=O)F)F)OCC

Computed Properties

• Exact Mass: 313.94238g/mol
• Monoisotopic Mass: 313.94238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-Bromo-2-ethoxy-3,4-difluoro-5-(methylsulfonyl)benzene

Research Brief on 1-Bromo-2-ethoxy-3,4-difluoro-5-(methylsulfonyl)benzene (CAS: 2807470-87-5) in Chemical Biology and Pharmaceutical Applications

1-Bromo-2-ethoxy-3,4-difluoro-5-(methylsulfonyl)benzene (CAS: 2807470-87-5) is a specialized aromatic compound that has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This halogenated benzene derivative, characterized by its bromo, ethoxy, difluoro, and methylsulfonyl substituents, serves as a versatile intermediate in the synthesis of complex bioactive molecules. Recent studies have highlighted its role in the development of kinase inhibitors, antimicrobial agents, and materials for organic electronics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key building block in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized its reactive bromo group for Suzuki-Miyaura cross-coupling reactions, while the electron-withdrawing methylsulfonyl moiety enhanced the compound's stability in biological systems. The resulting inhibitors showed improved pharmacokinetic properties compared to previous generations, with particular promise for treating B-cell malignancies.

In materials science, the compound's unique electronic properties have been exploited in the development of organic semiconductors. A 2024 Nature Materials publication reported its incorporation into donor-acceptor polymers, where the strategic placement of fluorine atoms and the methylsulfonyl group facilitated precise control of frontier molecular orbital energies. These materials demonstrated exceptional charge transport properties, with potential applications in flexible electronics and bioelectronic interfaces.

The synthetic accessibility of 1-Bromo-2-ethoxy-3,4-difluoro-5-(methylsulfonyl)benzene has been significantly improved through recent methodological advances. A 2023 Organic Process Research & Development paper detailed a scalable, continuous-flow synthesis route that achieved 85% yield with excellent purity (>99%), addressing previous challenges in large-scale production. This development is particularly relevant for pharmaceutical applications where multi-kilogram quantities are often required for clinical development.

Emerging research in antimicrobial applications has revealed promising activity against drug-resistant bacterial strains. The compound's structural features appear to interfere with bacterial efflux pump mechanisms, as demonstrated in a 2024 ACS Infectious Diseases study. When incorporated into hybrid molecules with known antibiotics, researchers observed synergistic effects against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli.

Future research directions for this compound include exploration of its potential in targeted protein degradation (PROTACs) and as a fluorinated building block for PET tracer development. Its unique combination of substituents offers multiple handles for bioconjugation while maintaining favorable physicochemical properties. Several pharmaceutical companies have included derivatives of this core structure in their preclinical pipelines, particularly for oncology and inflammatory indications.